Cas no 922938-89-4 (3-tert-butyl-1-(1H-indol-3-yl)urea)

• Product Name: 3-tert-butyl-1-(1H-indol-3-yl)urea
• CAS No: 922938-89-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5497263
• Update Time: 2025-06-29

3-tert-butyl-1-(1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,1-dimethylethyl)-N'-1H-indol-3-yl-
• 3-tert-butyl-1-(1H-indol-3-yl)urea

• Inchi： 1S/C13H17N3O/c1-13(2,3)16-12(17)15-11-8-14-10-7-5-4-6-9(10)11/h4-8,14H,1-3H3,(H2,15,16,17)
• InChI Key： JRLZUWANDLUJFB-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NC1C2=C(NC=1)C=CC=C2)=O

Additional information on 3-tert-butyl-1-(1H-indol-3-yl)urea

Introduction to 3-tert-butyl-1-(1H-indol-3-yl)urea (CAS No. 922938-89-4)

3-tert-butyl-1-(1H-indol-3-yl)urea, identified by the Chemical Abstracts Service Number (CAS No.) 922938-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of urea derivatives, incorporating a bulky tert-butyl group and an indole moiety, which together contribute to its unique chemical properties and potential biological activities. The structural features of 3-tert-butyl-1-(1H-indol-3-yl)urea make it a valuable scaffold for the development of novel therapeutic agents, particularly in the domain of medicinal chemistry.

The indole core is a well-documented pharmacophore in drug discovery, known for its presence in numerous bioactive molecules. Its aromatic system and nitrogen-containing heterocycle contribute to various biological interactions, including binding to enzymes and receptors. In contrast, the urea functional group is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and modulate molecular recognition. The combination of these structural elements in 3-tert-butyl-1-(1H-indol-3-yl)urea suggests potential applications in targeting neurological disorders, inflammatory conditions, and other diseases where indole derivatives have demonstrated efficacy.

The tert-butyl substituent at the 3-position of the urea moiety introduces steric bulk, which can influence both the solubility and binding affinity of the compound. This modification is strategically important in drug design, as it can enhance metabolic stability while maintaining or improving target engagement. Recent studies have highlighted the role of bulky substituents in optimizing pharmacokinetic profiles, making compounds like 3-tert-butyl-1-(1H-indol-3-yl)urea attractive candidates for further exploration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-tert-butyl-1-(1H-indol-3-yl)urea. These methodologies allow researchers to predict biological activity with greater precision, reducing the time and resources required for experimental validation. The integration of machine learning algorithms has further accelerated this process, enabling the deconvolution of complex datasets to uncover novel interactions between small molecules and biological targets.

In vitro studies have begun to elucidate the potential mechanisms of action for 3-tert-butyl-1-(1H-indol-3-yl)urea. Initial findings suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, its structural similarity to known indole-based drugs hints at possible modulation of neurotransmitter systems, particularly those involving serotonin or dopamine pathways. These preliminary results warrant further investigation into its therapeutic potential.

The synthesis of 3-tert-butyl-1-(1H-indol-3-yl)urea presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have provided new avenues for improving synthetic efficiency while minimizing environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions have enabled more streamlined constructions of the indole core, whereas solvent-free or aqueous-phase reactions offer sustainable alternatives to conventional organic solvents.

The pharmaceutical industry has increasingly recognized the importance of diversity-oriented synthesis (DOS), a strategy that generates structurally varied compounds for broad-based screening. 3-Tert-butyl-l-(lH-indol-l 3 yl)urea, with its versatile framework, exemplifies a compound that could be modified through DOS approaches to explore new chemical space. By systematically altering substituents or appending functional groups, researchers can generate libraries of derivatives with tailored properties for biological evaluation.

Regulatory considerations play a critical role in advancing compounds like 3-tert-butyl-l-(lH-indol-l 3 yl)urea towards clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in preclinical and clinical studies meet stringent quality standards. Furthermore, toxicological assessments are essential to evaluate safety profiles before human testing can commence. Collaborative efforts between academic institutions and pharmaceutical companies have streamlined these processes through shared resources and expertise.

The role of contract research organizations (CROs) has become indispensable in modern drug discovery pipelines. CROs provide specialized services such as synthetic chemistry support, pharmacokinetic studies, and regulatory consultation, enabling smaller research teams to access capabilities they might not otherwise afford. For developers working with novel compounds like 3-tert-butyl-l-(lH-indol-l 3 yl)urea, partnering with CROs can accelerate progress by leveraging their experience and infrastructure.

Future directions for research on CAS No 922938 89 4 include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design (SBDD). High-resolution crystallography can provide insights into how this molecule interacts with biological targets at an atomic level, guiding medicinal chemists toward more potent analogs. Additionally, exploring its behavior under different physiological conditions—such as varying pH levels or temperatures—could reveal unexpected properties that might enhance its utility.

The broader implications of discoveries involving compounds like CAS No 922938 89 4 extend beyond individual drugs; they contribute to our fundamental understanding of molecular interactions that underpin health and disease. As computational tools become more sophisticated and experimental techniques evolve, researchers will gain deeper insights into how small molecules modulate biological systems—a knowledge base essential for addressing complex medical challenges.